2-Isopropylimidazo[1,2-a]pyridine-3-carbaldehyde

• CAS No.: 898379-93-6
• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol
• IUPAC Name: 2-propan-2-ylimidazo[1,2-a]pyridine-3-carbaldehyde
• InChI: InChI=1S/C11H12N2O/c1-8(2)11-9(7-14)13-6-4-3-5-10(13)12-11/h3-8H,1-2H3
• InChI Key: RJPCDSYQWGWCQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N2C=CC=CC2=N1)C=O

Description

2-Isopropylimidazo[1,2-a]pyridine-3-carbaldehyde is a heterocyclic compound with the molecular formula C11H12N2O. It belongs to the class of imidazo[1,2-a]pyridines, which are known for their valuable applications in organic synthesis and pharmaceutical chemistry . This compound is characterized by its unique structure, which includes an imidazo[1,2-a]pyridine core substituted with an isopropyl group and an aldehyde functional group.

Preparation Methods

The synthesis of 2-Isopropylimidazo[1,2-a]pyridine-3-carbaldehyde can be achieved through various synthetic routes. Common methods include:

Condensation Reactions: These involve the reaction of appropriate precursors under acidic or basic conditions to form the imidazo[1,2-a]pyridine core.

Multicomponent Reactions: These reactions involve the simultaneous reaction of three or more reactants to form the desired product in a single step.

Oxidative Coupling: This method involves the coupling of two different molecules through an oxidative process, often catalyzed by transition metals.

Tandem Reactions: These are sequential reactions where the product of one reaction serves as the reactant for the next, leading to the formation of the final product.

Chemical Reactions Analysis

2-Isopropylimidazo[1,2-a]pyridine-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to form alcohols using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The imidazo[1,2-a]pyridine core can undergo substitution reactions, where functional groups are introduced at specific positions on the ring.

Scientific Research Applications

2-Isopropylimidazo[1,2-a]pyridine-3-carbaldehyde has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: It is used in the development of new materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of 2-Isopropylimidazo[1,2-a]pyridine-3-carbaldehyde involves its interaction with specific molecular targets. For example, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biological pathways . The exact molecular targets and pathways involved depend on the specific application and the structure of the compound.

Comparison with Similar Compounds

2-Isopropylimidazo[1,2-a]pyridine-3-carbaldehyde can be compared with other similar compounds, such as:

Imidazo[1,2-a]pyridine: The parent compound without the isopropyl and aldehyde substituents.

2-Methylimidazo[1,2-a]pyridine: A similar compound with a methyl group instead of an isopropyl group.

2-Isopropylimidazo[1,2-a]pyridine: A similar compound without the aldehyde group.